Cas no 82453-03-0 (Cinnoline, 4-chloro-3-(phenylethynyl)-)

• Product name: Cinnoline, 4-chloro-3-(phenylethynyl)-
• CAS No: 82453-03-0
• MF: C₁₆H₉ClN₂
• MW: 264.709062337875
• CID: 1806162

Cinnoline, 4-chloro-3-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Cinnoline, 4-chloro-3-(phenylethynyl)-
• Cinnoline, 4-chloro-3-(2-phenylethynyl)-

• Inchi： 1S/C16H9ClN2/c17-16-13-8-4-5-9-14(13)18-19-15(16)11-10-12-6-2-1-3-7-12/h1-9H
• InChI Key： WSTBZVMGAUJYHM-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=C(Cl)C(C#CC2=CC=CC=C2)=N1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Melting Point: 135-136 °C(Solv: ethanol (64-17-5))
• Boiling Point: 462.6±55.0 °C(Predicted)
• pka: -0.81±0.10(Predicted)